Cas no 1072945-75-5 (6-Bromo-4-methylpyridine-3-boronic Acid)

• Product Name: 6-Bromo-4-methylpyridine-3-boronic Acid
• CAS No: 1072945-75-5
• MF: C₆H₇BBrNO₂
• MW: 215.840280771255
• MDL: MFCD09037489
• CID: 840035
• Update Time: 2024-11-03

6-Bromo-4-methylpyridine-3-boronic Acid Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-4-methylpyridin-3-yl)boronic acid
• 6-Bromo-4-methylpyridin-3-ylboronic acid
• 6-Bromo-4-methylpyridine-3-boronic acid
• 6-Bromo-4-methylpyridine-3-boronic-acid
• Boronic acid, B-(6-bromo-4-methyl-3-pyridinyl)-
• 6-Bromo-4-methylpyridine-3-boronic Acid

• MDL： MFCD09037489
• Inchi： 1S/C6H7BBrNO2/c1-4-2-6(8)9-3-5(4)7(10)11/h2-3,10-11H,1H3
• InChI Key： SVONARQIVBDOGB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 214.97500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 162-165°C
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 53.35000
• LogP: -0.16770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters